molecular formula C10H17NO2Si B14148551 10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]trideca-1,3-diene CAS No. 89207-00-1

10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]trideca-1,3-diene

Cat. No.: B14148551
CAS No.: 89207-00-1
M. Wt: 211.33 g/mol
InChI Key: IBFMFVUMISNTLH-UHFFFAOYSA-N
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Description

10-Methyl-7,13-dioxa-10-aza-6-silaspiro[57]trideca-1,3-diene is a complex organic compound characterized by its unique spiro structure, which includes oxygen, nitrogen, and silicon atoms

Preparation Methods

The synthesis of 10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]trideca-1,3-diene typically involves multiple steps, starting from readily available precursors. The synthetic route often includes the formation of the spiro structure through cyclization reactions. Specific reaction conditions, such as temperature, solvent, and catalysts, are crucial for achieving high yields and purity. Industrial production methods may involve optimization of these conditions to scale up the synthesis while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]trideca-1,3-diene undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of oxygenated derivatives.

    Reduction: Reduction reactions can be performed using reducing agents, resulting in the formation of reduced analogs.

    Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions.

Scientific Research Applications

10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]trideca-1,3-diene has several scientific research applications:

Mechanism of Action

The mechanism by which 10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]trideca-1,3-diene exerts its effects involves interactions with molecular targets and pathways. These interactions can include binding to specific receptors or enzymes, altering their activity, and influencing cellular processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]trideca-1,3-diene can be compared with other similar compounds, such as:

Properties

CAS No.

89207-00-1

Molecular Formula

C10H17NO2Si

Molecular Weight

211.33 g/mol

IUPAC Name

10-methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]trideca-2,4-diene

InChI

InChI=1S/C10H17NO2Si/c1-11-5-7-12-14(13-8-6-11)9-3-2-4-10-14/h2-4,9H,5-8,10H2,1H3

InChI Key

IBFMFVUMISNTLH-UHFFFAOYSA-N

Canonical SMILES

CN1CCO[Si]2(CC=CC=C2)OCC1

Origin of Product

United States

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